Cas no 304464-98-0 (3-Hydroxy Ivabradine)

• Product Name: 3-Hydroxy Ivabradine
• CAS No: 304464-98-0
• MF: C₂₆H₃₄N₂O₅
• MW: 454.558567523956
• CID: 4667984
• Update Time: 2025-08-04

3-Hydroxy Ivabradine Chemical and Physical Properties

Names and Identifiers

• Ivabradine Impurity 16 HCl
• 3-Hydroxy Ivabradine
• Ivabradine Impurity S 33172

• Inchi： 1S/C26H34N2O5/c1-27(16-20-10-19-11-22(29)23(31-2)15-21(19)20)7-5-8-28-9-6-17-12-24(32-3)25(33-4)13-18(17)14-26(28)30/h11-13,15,20,29H,5-10,14,16H2,1-4H3/t20-/m1/s1
• InChI Key： CKPWHHKAGYLHEU-HXUWFJFHSA-N
• SMILES： N1(CCCN(C)C[C@H]2CC3C2=CC(OC)=C(O)C=3)C(=O)CC2=CC(OC)=C(OC)C=C2CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 3-Hydroxy Ivabradine

3-Hydroxy Ivabradine: A Comprehensive Overview

3-Hydroxy Ivabradine, identified by the CAS registry number 304464-98-0, is a compound of significant interest in the fields of pharmacology and medicinal chemistry. This compound is a derivative of ivabradine, a well-known drug used in the treatment of heart failure and hypertension. The hydroxylation at the third position introduces unique chemical and biological properties that have been extensively studied in recent years.

The synthesis of 3-Hydroxy Ivabradine involves a multi-step process, including hydroxylation reactions and purification techniques. Researchers have employed various methods, such as enzymatic hydroxylation and chemical oxidation, to achieve the desired transformation. The optimization of these methods has been a focal point in recent studies, with the aim of improving yield and purity while maintaining the compound's bioactivity.

From a pharmacological perspective, 3-Hydroxy Ivabradine exhibits distinct properties compared to its parent compound, ivabradine. Studies have shown that this hydroxylated derivative demonstrates enhanced solubility in aqueous solutions, which may improve its bioavailability. Additionally, preliminary in vitro experiments have indicated that it retains the ability to inhibit the hyperpolarization-activated cyclic nucleotide-gated (HCN) channels, which are critical targets for heart rate regulation.

The biological activity of 3-Hydroxy Ivabradine has been explored in several preclinical models. Recent research has focused on its potential as a therapeutic agent for cardiovascular diseases, particularly heart failure with preserved ejection fraction (HFpEF). In animal studies, administration of this compound has shown promising results in reducing heart rate and improving cardiac function without significant adverse effects.

In terms of safety and toxicity, 3-Hydroxy Ivabradine has undergone extensive evaluation. Acute and chronic toxicity studies in rodents have demonstrated a favorable safety profile, with no major organ toxicity observed at therapeutic doses. However, further long-term studies are required to fully assess its safety profile in humans.

The development of 3-Hydroxy Ivabradine as a potential drug candidate is supported by recent advancements in medicinal chemistry and pharmacology. Researchers are exploring its potential as an alternative or adjunct therapy to existing treatments for heart failure. The compound's unique properties, including improved solubility and bioavailability, make it an attractive candidate for further clinical investigation.

In conclusion, 3-Hydroxy Ivabradine, with CAS number 304464-98-0, represents a promising advancement in cardiovascular drug development. Its enhanced pharmacokinetic properties and retained therapeutic activity make it a compelling subject for future research. As ongoing studies continue to uncover its full potential, this compound holds the promise of offering new treatment options for patients suffering from heart failure and related conditions.